Cas no 2680669-71-8 (tert-butyl 4-(butan-2-yl)-1H-pyrazole-1-carboxylate)
2680669-71-8 structure
Product Name:tert-butyl 4-(butan-2-yl)-1H-pyrazole-1-carboxylate
CAS No:2680669-71-8
MF:C12H20N2O2
MW:224.299403190613
CID:5646657
PubChem ID:165910752
Update Time:2023-09-20
tert-butyl 4-(butan-2-yl)-1H-pyrazole-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl 4-(butan-2-yl)-1H-pyrazole-1-carboxylate
- EN300-28262873
- 2680669-71-8
-
- Inchi: 1S/C12H20N2O2/c1-6-9(2)10-7-13-14(8-10)11(15)16-12(3,4)5/h7-9H,6H2,1-5H3
- InChI Key: KHNHRJZXAMPPJQ-UHFFFAOYSA-N
- SMILES: O(C(N1C=C(C=N1)C(C)CC)=O)C(C)(C)C
Computed Properties
- Exact Mass: 224.152477885g/mol
- Monoisotopic Mass: 224.152477885g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 248
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 44.1Ų
tert-butyl 4-(butan-2-yl)-1H-pyrazole-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28262873-0.05g |
tert-butyl 4-(butan-2-yl)-1H-pyrazole-1-carboxylate |
2680669-71-8 | 95.0% | 0.05g |
$1212.0 | 2025-03-19 | |
| Enamine | EN300-28262873-0.1g |
tert-butyl 4-(butan-2-yl)-1H-pyrazole-1-carboxylate |
2680669-71-8 | 95.0% | 0.1g |
$1269.0 | 2025-03-19 | |
| Enamine | EN300-28262873-0.25g |
tert-butyl 4-(butan-2-yl)-1H-pyrazole-1-carboxylate |
2680669-71-8 | 95.0% | 0.25g |
$1328.0 | 2025-03-19 | |
| Enamine | EN300-28262873-0.5g |
tert-butyl 4-(butan-2-yl)-1H-pyrazole-1-carboxylate |
2680669-71-8 | 95.0% | 0.5g |
$1385.0 | 2025-03-19 | |
| Enamine | EN300-28262873-1.0g |
tert-butyl 4-(butan-2-yl)-1H-pyrazole-1-carboxylate |
2680669-71-8 | 95.0% | 1.0g |
$1442.0 | 2025-03-19 | |
| Enamine | EN300-28262873-2.5g |
tert-butyl 4-(butan-2-yl)-1H-pyrazole-1-carboxylate |
2680669-71-8 | 95.0% | 2.5g |
$2828.0 | 2025-03-19 | |
| Enamine | EN300-28262873-5.0g |
tert-butyl 4-(butan-2-yl)-1H-pyrazole-1-carboxylate |
2680669-71-8 | 95.0% | 5.0g |
$4184.0 | 2025-03-19 | |
| Enamine | EN300-28262873-10.0g |
tert-butyl 4-(butan-2-yl)-1H-pyrazole-1-carboxylate |
2680669-71-8 | 95.0% | 10.0g |
$6205.0 | 2025-03-19 | |
| Enamine | EN300-28262873-1g |
tert-butyl 4-(butan-2-yl)-1H-pyrazole-1-carboxylate |
2680669-71-8 | 1g |
$1442.0 | 2023-09-09 | ||
| Enamine | EN300-28262873-5g |
tert-butyl 4-(butan-2-yl)-1H-pyrazole-1-carboxylate |
2680669-71-8 | 5g |
$4184.0 | 2023-09-09 |
tert-butyl 4-(butan-2-yl)-1H-pyrazole-1-carboxylate Related Literature
-
Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
-
Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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